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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzoic acid

Cat. No.: B125228

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2,4,5-Trifluorobenzoic Acid
(2,4,5-TFBA), a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and

advanced materials.[1][2] Its significance is particularly notable in the development of modern
qguinolone antibiotics, where the trifluorinated phenyl ring is a critical structural component.|[3]

Chemical Structure and Formula

2,4,5-Trifluorobenzoic acid is an aromatic carboxylic acid distinguished by three fluorine
atoms substituted on the benzene ring.[3] This specific fluorination pattern confers unique
chemical properties and reactivity, making it a valuable precursor in complex organic synthesis.

[3]

Chemical Formula: C7HsFs02[2][3][4]
SMILES:C1=C(C(=CC(=C1F)F)F)C(=0)0[4]

INChl Key:AKAMNXFLKYKFOJ-UHFFFAOYSA-N[4][5]

Caption: Chemical structure of 2,4,5-Trifluorobenzoic acid.

Physicochemical Properties
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The quantitative data for 2,4,5-Trifluorobenzoic acid are summarized in the table below for

ease of reference and comparison.

Property Value References

IUPAC Name 2,4,5-trifluorobenzoic acid [4]

CAS Number 446-17-3 [3][4]6]

Molecular Weight 176.09 g/mol [21[31[4]
Off-white to light yellow

Appearance , [3]
crystalline powder

Melting Point 94-96 °C [7]
Sparingly soluble in water;

Solubility Soluble in ethanol, acetone, [8]
dichloromethane
It is a stronger acid than
benzoic acid due to the

o electron-withdrawing effect of
Acidity

the three fluorine atoms, which
stabilizes the conjugate

carboxylate anion.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,4,5-

Trifluorobenzoic acid.
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Technique Data Highlights References

1H NMR 400 MHz in CDCls [5]

13C NMR Spectrum available at -
ChemicalBook.

m/z Top Peak: 159; 2nd
Mass Spec (GC-MS) ) . [4]
Highest: 176; 3rd Highest: 131

Instrument: Bruker Tensor 27
FTIR Spectroscopy ] ] [4]
FT-IR; Technique: KBr disc

Instrument: Bruker MultiRAM
Raman Spectroscopy Stand Alone FT-Raman [4]

Spectrometer

Experimental Protocols

A. Synthesis of 2,4,5-Trifluorobenzoic Acid

A common industrial synthesis route for 2,4,5-TFBA starts from tetrachlorophthalic anhydride
and proceeds through hydrolysis, fluorination, and decarboxylation steps.[1] The traditional
production method involves five steps: contraction, fluorination, hydrolysis, alkali solution, and
acid-analyzed decarboxylation.[10]

lllustrative Decarboxylation Protocol: This protocol details the final stage of synthesis to yield
the pure product.

o Reaction Setup: The crude product from the preceding fluorination and hydrolysis steps is
placed in a round-bottomed flask equipped with a condenser and magnetic stirrer.

e Heating: The reaction mixture is stirred at 149 °C for 28 hours.[1]

o Work-up: The flask is cooled to room temperature. The contents are then poured into 400 mL
of water.[1]

o Extraction: The aqueous mixture is extracted with ethyl acetate (4 x 100 mL).[1]
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e Washing & Drying: The combined organic extracts are washed with water (2 x 100 mL), dried
over magnesium sulfate, and then filtered.[1]

« |solation: The solvent is removed by evaporation in vacuo to yield the crude product.[1]

 Purification: The final pure product (mp 101-102 °C) is obtained via column chromatography
on silica gel, achieving a yield of 96.3%.[1] The product's identity is confirmed using *H NMR
and GC/MS.[1]

Tetrachlorophthalic

3,4,6-Trichlorophthalic Extraction & Purification Pure 2,4,5-Trifluorobenzoic
Acid Acid

=
Acid ‘ (149°C, 28h) (Column Chromatography)

Click to download full resolution via product page
Caption: Synthesis workflow for 2,4,5-Trifluorobenzoic acid.
B. Analytical Protocol: HPLC Monitoring

High-Performance Liquid Chromatography (HPLC) is an effective method for monitoring the
progress of the synthesis reaction.[1]

Instrumentation: HPLC system with UV detection.

Mobile Phase Options:
o Acetonitrile : Water : Trifluoroacetic Acid (40:60:2)[1]

o Acetonitrile : 0.1% Citric Acid aqueous solution (55:45)[1]

Detection: The detection wavelength is set to 272 nm.[1]

Application: This method can be used to accurately quantify the intermediates and the final
product, helping to determine the optimal reaction time.[1]
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Applications in Drug Development and Other
Industries

2,4,5-Trifluorobenzoic acid is a crucial building block in several high-value applications.

o Pharmaceuticals: It is a primary precursor for the synthesis of quinolone antibiotics, a class
of broad-spectrum antibacterial drugs.[3] The fluorine atoms can enhance pharmacokinetic
properties such as bioavailability, metabolic stability, and target affinity.[11]

o Agrochemicals: The compound is used in formulating effective herbicides and fungicides.[2]

o Material Science: It serves as an intermediate in the development of specialized liquid
crystals and advanced polymers that require high thermal and chemical resistance.[2][3]

Safety and Handling

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[4]

e Personal Protective Equipment (PPE): Recommended PPE includes a dust mask (type
N95), eyeshields, and gloves.

» Storage: Store at room temperature.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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